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Compound of Interest

Compound Name: 4-Aminocyclohexanone

Cat. No.: B1277472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4-
aminocyclohexanone and its derivatives in organic solvents. Due to a notable absence of

specific quantitative solubility data in publicly available literature, this document focuses on

qualitative solubility descriptions, physicochemical properties, and established experimental

methodologies for determining solubility. This guide aims to be a valuable resource for

informing solvent selection and the design of experimental protocols in research and

development settings.

Physicochemical Properties
Understanding the physicochemical properties of 4-aminocyclohexanone and its common salt

form is crucial for predicting its solubility behavior. The presence of both a polar amino group

and a ketone functional group on a cyclohexane ring suggests a nuanced solubility profile.
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Property 4-Aminocyclohexanone
4-Aminocyclohexanone
Hydrochloride

Molecular Formula C₆H₁₁NO[1] C₆H₁₂ClNO[2][3]

Molecular Weight 113.16 g/mol [1] 149.62 g/mol [2][3]

Appearance Solid
White crystals or crystalline

powder[2]

Melting Point Not specified 205 °C (decomposes)[2]

Predicted XlogP -0.5[1] Not available

Qualitative Solubility Data
Direct quantitative solubility data for 4-aminocyclohexanone in various organic solvents is not

readily available in scientific literature. However, qualitative descriptions and data for closely

related compounds provide valuable insights into its likely solubility profile. Generally, 4-
aminocyclohexanone hydrochloride is soluble in water but poorly soluble in organic

solvents[2].

Compound Solvent Solubility Description

4-Aminocyclohexanone

Hydrochloride
Water Soluble[2]

Organic Solvents Poorly soluble[2]

N-acetyl-4-amino-

cyclohexanone
Alcohol Soluble[4]

Water Slightly soluble[4]

trans-4-Aminocyclohexanol Water Moderately soluble[5]

Ethanol Moderately soluble[5]

Methanol Moderately soluble[5]

Chloroform Slightly soluble[6]
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Experimental Protocols for Solubility Determination
For researchers seeking to establish quantitative solubility data for 4-aminocyclohexanone,

several established experimental methods can be employed. The following are detailed

protocols for two common and reliable techniques.

Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solid in a liquid. It relies on the precise measurement of mass.

Methodology:

Preparation of a Saturated Solution:

An excess amount of 4-aminocyclohexanone is added to a known volume of the desired

organic solvent in a sealed container (e.g., a screw-cap vial or flask).

The mixture is agitated at a constant temperature for a sufficient period (e.g., 24-48 hours)

to ensure equilibrium is reached. A constant temperature water bath or shaker is

recommended.

The continued presence of undissolved solid is essential to confirm saturation.

Separation of Solid and Liquid Phases:

The saturated solution is carefully filtered to remove all undissolved solid. A syringe filter

(e.g., 0.45 µm) is suitable for this purpose to prevent any solid particles from passing

through.

Mass Determination:

A known volume or mass of the clear, saturated filtrate is transferred to a pre-weighed, dry

container (e.g., an evaporating dish or beaker).

The solvent is carefully evaporated under controlled conditions (e.g., in a fume hood, on a

hot plate at low heat, or in a vacuum oven) until the solute is completely dry.
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The container with the dried solute is cooled to room temperature in a desiccator and then

weighed.

The process of drying, cooling, and weighing is repeated until a constant mass is

obtained.

Calculation of Solubility:

The mass of the dissolved solute is determined by subtracting the initial mass of the empty

container from the final constant mass.

Solubility can then be expressed in various units, such as grams of solute per 100 mL of

solvent or moles of solute per liter of solvent.

UV-Spectrophotometric Method
This method is suitable if the solute has a chromophore that absorbs ultraviolet or visible light

and the solvent is transparent in that region of the spectrum. A key advantage is its high

sensitivity.

Methodology:

Preparation of a Calibration Curve:

A series of standard solutions of 4-aminocyclohexanone with known concentrations are

prepared in the chosen organic solvent.

The absorbance of each standard solution is measured at the wavelength of maximum

absorbance (λmax) using a UV-Vis spectrophotometer.

A calibration curve is constructed by plotting absorbance versus concentration. The

relationship should be linear and follow the Beer-Lambert law.

Preparation of a Saturated Solution:

A saturated solution is prepared in the same manner as for the gravimetric method (Step 1

of the Gravimetric Method).
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Sample Analysis:

After filtration to remove undissolved solid, a sample of the clear saturated filtrate is taken.

The filtrate may need to be diluted with the solvent to bring its absorbance within the linear

range of the calibration curve.

The absorbance of the diluted solution is measured at the λmax.

Calculation of Solubility:

The concentration of the diluted solution is determined from the calibration curve.

The concentration of the original saturated solution is then calculated by taking the dilution

factor into account. This concentration represents the solubility of 4-
aminocyclohexanone in that solvent at the experimental temperature.

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for the experimental determination of

solubility.
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General Workflow for Solubility Determination

Preparation of Saturated Solution
(Excess Solute + Solvent)

Equilibration
(Constant Temperature Agitation)

Phase Separation
(Filtration)

Analysis of Saturated Filtrate

Gravimetric Analysis Spectroscopic Analysis

Evaporation of Solvent

Dilution & Absorbance MeasurementConstant Mass Determination

Calculation of Solubility

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in determining the solubility of a solid compound

in a liquid solvent.
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Logical Relationships in Solubility Prediction
The solubility of an organic compound like 4-aminocyclohexanone in a particular solvent is

governed by a complex interplay of factors related to the solute and the solvent. The principle

of "like dissolves like" provides a foundational, albeit qualitative, predictive tool.

Factors Influencing Solubility

Solute Properties
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Caption: A diagram showing the relationship between solute and solvent properties that

determine solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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